Cas no 2229475-08-3 (6-(chloromethyl)-3H-1,2,3triazolo4,5-bpyridine)

• Product Name: 6-(chloromethyl)-3H-1,2,3triazolo4,5-bpyridine
• CAS No: 2229475-08-3
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 5886144
• PubChem ID: 165647197
• Update Time: 2023-12-15

6-(chloromethyl)-3H-1,2,3triazolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(chloromethyl)-3H-1,2,3triazolo4,5-bpyridine
• EN300-1994744
• 2229475-08-3
• 6-(chloromethyl)-3H-[1,2,3]triazolo[4,5-b]pyridine

• Inchi： 1S/C6H5ClN4/c7-2-4-1-5-6(8-3-4)10-11-9-5/h1,3H,2H2,(H,8,9,10,11)
• InChI Key： BEPWJKWXDNPREZ-UHFFFAOYSA-N
• SMILES： ClCC1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.5Ų